Cas no 1341575-16-3 (N-(2-ethoxyethyl)thian-3-amine)

• Product Name: N-(2-ethoxyethyl)thian-3-amine
• CAS No: 1341575-16-3
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5168821
• PubChem ID: 62871787
• Update Time: 2026-03-04

N-(2-ethoxyethyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyethyl)thian-3-amine
• n-(2-Ethoxyethyl)tetrahydro-2h-thiopyran-3-amine

• Inchi： 1S/C9H19NOS/c1-2-11-6-5-10-9-4-3-7-12-8-9/h9-10H,2-8H2,1H3
• InChI Key： BDXCLEPCKUAZNR-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 111
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Additional information on N-(2-ethoxyethyl)thian-3-amine

Comprehensive Analysis of N-(2-ethoxyethyl)thian-3-amine (CAS No. 1341575-16-3): Properties, Applications, and Industry Trends

The compound N-(2-ethoxyethyl)thian-3-amine (CAS No. 1341575-16-3) has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a derivative of thiane, this amine-functionalized molecule features an ethoxyethyl side chain, which enhances its solubility and reactivity in various organic reactions. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for high-performance chemical intermediates.

One of the key reasons behind the rising interest in N-(2-ethoxyethyl)thian-3-amine is its role in drug discovery and medicinal chemistry. The compound's ability to act as a building block for biologically active molecules has made it a focal point in the development of novel therapeutics. Recent studies highlight its utility in creating central nervous system (CNS) targeting agents, a hot topic in pharmaceutical research due to the increasing prevalence of neurological disorders. This aligns with frequent search queries such as "new CNS drug intermediates 2024" and "amine derivatives for neuropharmacology."

From a synthetic chemistry perspective, CAS No. 1341575-16-3 offers distinct advantages. Its thiane backbone provides structural rigidity, while the ethoxyethyl moiety introduces flexibility in molecular design. This balance makes it an attractive candidate for catalysis and ligand development, particularly in asymmetric synthesis—a trending area in organic chemistry forums and academic discussions. Industry reports indicate a surge in patents involving similar amine-thiane hybrids, reflecting its commercial relevance.

Environmental and regulatory considerations are also shaping the discourse around N-(2-ethoxyethyl)thian-3-amine. With the chemical industry moving toward green chemistry principles, researchers are investigating its biodegradability and eco-friendly synthesis routes. This addresses common search trends like "sustainable amine production" and "green intermediates for pharmaceuticals." Analytical techniques such as LC-MS and NMR have been critical in characterizing its purity and stability, ensuring compliance with stringent quality standards demanded by end-users.

In material science, applications of CAS 1341575-16-3 extend to polymeric modifiers and surface-active agents. Its amphiphilic nature—combining polar (ethoxyethyl) and nonpolar (thiane) components—makes it valuable for designing smart materials with tunable properties. This resonates with current market interests in "functional polymer additives" and "advanced material precursors," as evidenced by search engine data and conference proceedings.

Looking ahead, the trajectory for N-(2-ethoxyethyl)thian-3-amine appears promising. Innovations in continuous flow chemistry and AI-assisted molecular design are expected to further optimize its production and application scope. As industries prioritize multifunctional intermediates, this compound exemplifies how tailored molecular architectures can address diverse technological challenges while meeting sustainability goals—a narrative strongly echoed in contemporary scientific literature and industry white papers.